Cas no 114568-21-7 (3-(2,6-dimethoxyphenyl)propan-1-ol)

• Product Name: 3-(2,6-dimethoxyphenyl)propan-1-ol
• CAS No: 114568-21-7
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 3634796
• PubChem ID: 21851011
• Update Time: 2025-05-21

3-(2,6-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 2,6-dimethoxy-
• 3-(2,6-dimethoxyphenyl)propan-1-ol
• 114568-21-7
• SCHEMBL8366004
• EN300-1866932
• AKOS006312873

• Inchi： 1S/C11H16O3/c1-13-10-6-3-7-11(14-2)9(10)5-4-8-12/h3,6-7,12H,4-5,8H2,1-2H3
• InChI Key： QREYHTOWVQTTTQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1CCCO)OC

Computed Properties

• Exact Mass: 196.109944368Da
• Monoisotopic Mass: 196.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(2,6-dimethoxyphenyl)propan-1-ol

3-(2,6-Dimethoxyphenyl)Propan-1-ol: A Comprehensive Overview

3-(2,6-Dimethoxyphenyl)Propan-1-ol, also known by its CAS number 114568-21-7, is a versatile organic compound with significant applications in various fields. This compound is a derivative of propanol, where the hydroxyl group is attached to the third carbon of a propane chain, and the second and sixth positions of the phenyl ring are substituted with methoxy groups. The presence of these methoxy groups imparts unique chemical properties, making this compound highly valuable in both academic research and industrial applications.

The structure of 3-(2,6-Dimethoxyphenyl)Propan-1-ol is characterized by its aromatic ring with two methoxy substituents at the 2 and 6 positions. This substitution pattern results in a high degree of symmetry, which influences its physical and chemical properties. The compound exists as a colorless liquid at room temperature and has a pleasant odor, making it suitable for use in fragrances and flavorings. Its solubility in both polar and non-polar solvents makes it an ideal candidate for various synthetic reactions.

Recent studies have highlighted the potential of 3-(2,6-Dimethoxyphenyl)Propan-1-ol in the field of drug discovery. Researchers have explored its ability to act as a lead compound in the development of new pharmaceutical agents. For instance, its methoxy-substituted phenyl ring has been shown to exhibit significant antioxidant activity, which could be harnessed in the creation of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 3-(2,6-Dimethoxyphenyl)Propan-1-ol has found extensive use in the fragrance industry. Its pleasant aroma and stability make it a popular ingredient in perfumes, cosmetics, and personal care products. Recent advancements in fragrance technology have led to the development of more sustainable production methods for this compound, reducing its environmental footprint while maintaining its high-quality standards.

The synthesis of 3-(2,6-Dimethoxyphenyl)Propan-1-ol typically involves a multi-step process that includes nucleophilic substitution and aromatic substitution reactions. Researchers have recently optimized these processes to improve yield and reduce costs. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product purity.

In terms of toxicity and safety, studies have demonstrated that 3-(2,6-Dimethoxyphenyl)Propan-1-ol exhibits low acute toxicity when administered orally or dermally. However, prolonged exposure may cause skin irritation in sensitive individuals. Regulatory agencies have established strict guidelines for its safe handling and storage to minimize occupational hazards.

The demand for 3-(2,6-Dimethoxyphenyl)Propan-1-ol continues to grow due to its diverse applications across multiple industries. As research into its properties deepens, new uses are likely to emerge, further solidifying its position as an essential compound in modern chemistry.